![molecular formula C11H11ClN2O B1503263 1-Cyclopropyl-1H-benzo[d]imidazole-2-carbaldehyde hydrochloride CAS No. 958863-44-0](/img/structure/B1503263.png)
1-Cyclopropyl-1H-benzo[d]imidazole-2-carbaldehyde hydrochloride
Overview
Description
- Structure : It belongs to the imidazole family, which is a five-membered heterocyclic ring containing three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. Imidazole is also known as 1,3-diazole and exhibits both acidic and basic properties. It is a white or colorless solid, highly soluble in water and other polar solvents .
Synthesis Analysis
Several synthetic routes exist for imidazoles. Notably, Fang et al. reported a novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles. The reaction conditions were mild and allowed for the inclusion of various functional groups. Another approach involves N-heterocyclic carbenes (NHC) as ligands and organocatalysts, which have become commonplace in organic synthesis. These methods enable the synthesis of 1,2,4-trisubstituted imidazoles .
Molecular Structure Analysis
The molecular structure of 1-Cyclopropyl-1H-benzo[d]imidazole-2-carbaldehyde hydrochloride consists of a benzo[d]imidazole core with a cyclopropyl group and an aldehyde functional group. The chlorine atom is part of the hydrochloride salt. The compound’s structure plays a crucial role in its properties and interactions .
Chemical Reactions Analysis
Imidazoles exhibit diverse chemical reactivity due to their unique structure. They participate in various reactions, including nucleophilic substitutions, cyclizations, and condensations. For instance, imidazoles can undergo one-bond-forming reactions, such as the cyclization of amido-nitriles. Additionally, NHC-catalyzed protocols enable the synthesis of trisubstituted imidazoles from acetophenones and benzylic amines. These reactions are essential for the development of functional molecules and pharmaceuticals .
Physical And Chemical Properties Analysis
Mechanism of Action
The specific mechanism of action for 1-Cyclopropyl-1H-benzo[d]imidazole-2-carbaldehyde hydrochloride would depend on its intended use. Imidazoles are versatile and have been explored for various biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor effects. Further studies are needed to elucidate its precise mechanism of action .
Future Directions
properties
IUPAC Name |
1-cyclopropylbenzimidazole-2-carbaldehyde;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O.ClH/c14-7-11-12-9-3-1-2-4-10(9)13(11)8-5-6-8;/h1-4,7-8H,5-6H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQNYDRRGIBQOPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C3=CC=CC=C3N=C2C=O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40695818 | |
Record name | 1-Cyclopropyl-1H-benzimidazole-2-carbaldehyde--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40695818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
958863-44-0 | |
Record name | 1-Cyclopropyl-1H-benzimidazole-2-carbaldehyde--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40695818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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